Cas no 27267-71-6 (γ-Rubromycin)

• Product Name: γ-Rubromycin
• CAS No: 27267-71-6
• Molecular Formula: C₂₆H₁₈O₁₂
• Molecular Weight: 522.41392
• CID: 271602
• PubChem ID: 5464075

γ-Rubromycin Properties

Names and Identifiers

• Spiro[benzo[1,2-b:5,4-c']dipyran-2(3H),2'(3'H)-naphtho[2,3-b]furan]-7-carboxylicacid, 4,5',8',9-tetrahydro-4',9',10-trihydroxy-7'-methoxy-5',8',9-trioxo-,methyl ester, (2S)-
• gamma-Rubromycin
• methyl (2S)-4',9',10-trihydroxy-7'-methoxy-5',8',9-trioxospiro[3,4-dihydropyrano[4,3-g]chromene-2,2'-3H-benzo[f][1]benzofuran]-7-carboxylate
• Spiro[benzo[1,2-b:5,4-c']dipyran-2(3H),2'(3'H)-naphtho[2,3-b]furan]-7-carboxylicacid, 4,5',8',9-tetrahydro-4',9',10-trihydrox
• (2S)-4,5',8',9-Tetrahydro-4',9',10-trihydroxy-7'-methoxy-5',8',9-trioxospiro[benzo[1,2-b:5,4-c']dipyran-2(3H),2'(3'H)-naphtho[2,3-b]furan]-7-carboxylic acid methyl ester
• methyl (2S)-4', 9', 10-trihydroxy-7'-methoxy-5', 8', 9-trioxospiro[3, 4-dihydropyrano[4, 3-g]chromene-2, 2'-3H-benzo[f][1]benzofuran]-7-carboxylate
• DTXSID90181716
• J-016717
• Spiro[benzol[1,2-b:5,4-c']dipyran-2(3H),2'(3'H)-naphthol[2,3-b]furan]-7-carboxylic acid, 4,5',8',0-tetrahydro-4',9',10-trihydroxy-7'-methoxy-5',8',9-trioxo-, methyl ester
• 27267-71-6
• AT25340
• .gamma.-Rubromycin
• methyl (2S)-4',9',10-trihydroxy-7'-methoxy-5',8',9-trioxo-spiro[3,4-dihydropyrano[4,3-g]chromene-2,2'-3H-benzo[f]benzofuran]-7-carboxylate
• Methyl 4,9,10'-trihydroxy-7-methoxy-5,8,9'-trioxo-4',5,8,9'-tetrahydro-3H,3'H-spiro[naphtho[2,3-b]furan-2,2'-pyrano[4,3-g]chromene]-7'-carboxylate

• InChIKey： CKLKRRFSZZUFKT-SANMLTNESA-N
• Inchi： InChI=1S/C26H18O12/c1-34-13-7-12(27)16-17(19(13)29)21(31)23-11(18(16)28)8-26(38-23)4-3-9-5-10-6-14(24(32)35-2)36-25(33)15(10)20(30)22(9)37-26/h5-7,28,30-31H,3-4,8H2,1-2H3/t26-/m0/s1
• SMILES： COC(C1OC(=O)C2=C(C3O[C@@]4(CC5=C(C6C(=O)C=C(OC)C(=O)C=6C(O)=C5O4)O)CCC=3C=C2C=1)O)=O

Computed Properties

• Exact Mass: 522.07974
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 3
• Monoisotopic Mass: 522.07982601g/mol
• Heavy Atom Count: 38
• Complexity: 1140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 175Ų

Experimental Properties

• PSA: 175.12
• Solubility: Insuluble (6.8E-5 g/L) (25 ºC),
• Density: 1.77±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Pyranochromenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranochromenes